![molecular formula C17H26N4O4 B5619314 6-{[2-(3-methoxypropyl)-3-oxo-2,8-diazaspiro[4.5]dec-8-yl]methyl}-2,4(1H,3H)-pyrimidinedione](/img/structure/B5619314.png)
6-{[2-(3-methoxypropyl)-3-oxo-2,8-diazaspiro[4.5]dec-8-yl]methyl}-2,4(1H,3H)-pyrimidinedione
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
This compound belongs to a class of chemicals with notable structural complexity due to the presence of a diazaspiro[4.5]decane core and a pyrimidinedione moiety, which are common in various pharmacologically active compounds. The compound's structure suggests a potential for diverse chemical reactivity and interaction with biological systems.
Synthesis Analysis
The synthesis of similar compounds involves multiple steps, including the formation of intermediates such as hydrazone and subsequent cyclization and oxidation processes to yield the desired pyrimidinediones. For example, the synthesis of pyrazolo[4,3-d]pyrimidine-5,7-diones from related aldehydes through hydrazone formation, thermolysis, and catalyzed transformations illustrates the complexity involved in synthesizing such compounds (Zhang et al., 2008).
Molecular Structure Analysis
The structural analysis of compounds with similar frameworks, like diazaspiro[4.5]decane derivatives, reveals the intricacies of their molecular architecture. X-ray crystallography and other analytical techniques often play a crucial role in elucidating their molecular structure, providing insights into their conformation and potential reactivity (Dyachenko et al., 2015).
Chemical Reactions and Properties
Compounds containing pyrimidinedione and diazaspiro moieties can undergo a variety of chemical reactions, including nucleophilic substitutions, cycloadditions, and rearrangements. These reactions can lead to a wide range of derivatives with different functional groups, showcasing the compound's versatile chemical properties (Kinoshita et al., 1992).
properties
IUPAC Name |
6-[[2-(3-methoxypropyl)-3-oxo-2,8-diazaspiro[4.5]decan-8-yl]methyl]-1H-pyrimidine-2,4-dione |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H26N4O4/c1-25-8-2-5-21-12-17(10-15(21)23)3-6-20(7-4-17)11-13-9-14(22)19-16(24)18-13/h9H,2-8,10-12H2,1H3,(H2,18,19,22,24) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
STYQNUUVJHXBGM-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COCCCN1CC2(CCN(CC2)CC3=CC(=O)NC(=O)N3)CC1=O |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H26N4O4 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
350.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
6-{[2-(3-methoxypropyl)-3-oxo-2,8-diazaspiro[4.5]dec-8-yl]methyl}-2,4(1H,3H)-pyrimidinedione |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.